Cas no 444287-85-8 (2-azido-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylacetamide)

• Product Name: 2-azido-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylacetamide
• CAS No: 444287-85-8
• MF: C₁₅H₁₂N₆O₅
• MW: 356.29298210144
• MDL: MFCD34474868
• CID: 5627549
• PubChem ID: 10155182
• Update Time: 2025-06-08

2-azido-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• GS-9778
• 2-azido-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]acetamide
• CS-0643616
• 444287-85-8
• HY-148908
• Z5000293808
• TNF-
• PPXOICYYCHOOJU-UHFFFAOYSA-N
• 2-azido-N-[2-(2,6-dioxo(3-piperidyl))-1,3-dioxoisoindolin-4-yl]acetamide
• SCHEMBL13464182
• A-IN-8
• EN300-28339152
• Acetamide, 2-azido-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]-
• 2-azido-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylacetamide

• MDL： MFCD34474868
• Inchi： 1S/C15H12N6O5/c16-20-17-6-11(23)18-8-3-1-2-7-12(8)15(26)21(14(7)25)9-4-5-10(22)19-13(9)24/h1-3,9H,4-6H2,(H,18,23)(H,19,22,24)
• InChI Key： PPXOICYYCHOOJU-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C(C2C=CC=C(C=2C1=O)NC(CN=[N+]=[N-])=O)=O

Computed Properties

• Exact Mass: 356.08691750g/mol
• Monoisotopic Mass: 356.08691750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-azido-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylacetamide

Introduction to 2-Azido-N-2-(2,6-Dioxopiperidin-3-yl)-1,3-Dioxo-2,3-Dihydro-1H-Isoindol-4-ylacetamide (CAS No. 444287-85-8)

2-Azido-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylacetamide (CAS No. 444287-85-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an azide group and a piperidine ring, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular formula of 2-Azido-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylacetamide is C₁₉H₁₉N₅O₅, and its molecular weight is 397.37 g/mol. The presence of the azide group (N₃) and the piperidine ring (C₅H₉N) are key structural elements that influence its reactivity and biological activity. The azide group is particularly noteworthy due to its ability to participate in various chemical reactions, such as click chemistry, which has been widely utilized in the synthesis of bioconjugates and drug delivery systems.

The synthesis of 2-Azido-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylacetamide typically involves a multi-step process. One common approach starts with the preparation of the piperidine derivative followed by the introduction of the azide group through a suitable azidation reaction. The final step involves the coupling of the azido intermediate with the isoindole derivative to form the desired product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

In terms of biological activity, 2-Azido-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-ylacetamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have indicated that this compound can effectively inhibit kinases and proteases, which are key targets in cancer therapy and antiviral treatments. The mechanism of action involves binding to specific active sites on these enzymes, thereby disrupting their function and leading to therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Azido-N-2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-y acetamide. Preliminary data from phase I trials have shown that it is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that this compound has the potential to be developed into a novel therapeutic agent for various diseases.

Beyond its direct therapeutic applications, 2-Azido-N-2-(2,6-dioxopiperidin - 3 - yl) - 1 , 3 - d iox o - 2 , 3 - dihydro - 1 H - isoindol - 4 - ylacetamide has also been explored for use in drug delivery systems. The azide group can be utilized in click chemistry reactions to conjugate this compound with targeting ligands or nanoparticles. This approach enhances its delivery to specific tissues or cells, thereby improving its therapeutic index and reducing off-target effects.

In conclusion, 2-Azido-N - 2 -( 2 , 6 - d iox op ipe ri din - 3 - yl ) - 1 , 3 - d iox o - 2 , 3 - dihydro - 1 H - isoindol - 4 - ylacetamide (CAS No . 444 287 - 85 - 8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as a component in advanced drug delivery systems. Ongoing research continues to uncover new insights into its properties and potential uses.